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These application notes provide a comprehensive guide for the use of methotrexate hydrate
in three-dimensional (3D) rheumatoid arthritis (RA) synovial organoid models. This document
outlines the protocols for organoid generation, methotrexate treatment, and subsequent
analysis of its effects on cell viability, cytokine production, and gene expression. The provided
data and methodologies are intended to facilitate research into the mechanisms of action of
methotrexate and to serve as a basis for the development of novel therapeutic strategies for
rheumatoid arthritis.

Introduction to RA Organoid Models and
Methotrexate

Rheumatoid arthritis is a chronic autoimmune disease characterized by synovial inflammation
and hyperplasia, leading to joint destruction.[1] Fibroblast-like synoviocytes (FLS) are key
players in the pathogenesis of RA, contributing to the inflammatory environment and
degradation of cartilage and bone.[2] 3D synovial organoid models, derived from patient
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tissues, have emerged as powerful tools to study RA pathophysiology in a more physiologically
relevant context compared to traditional 2D cell cultures.[1][3] These organoids can recapitulate
the complex cellular interactions and microenvironment of the RA synovium.[1]

Methotrexate (MTX) is a cornerstone therapy for RA, known for its anti-inflammatory and
immunomodulatory effects.[2][4] Its mechanisms of action are multifaceted, including the
inhibition of purine and pyrimidine synthesis and the promotion of adenosine release, which
has potent anti-inflammatory properties.[4] Studying the effects of methotrexate hydrate in RA
organoid models can provide valuable insights into its therapeutic mechanisms and help
identify biomarkers for treatment response.

Experimental Protocols
Protocol for Generation of RA Synovial Organoids from
Patient Biopsies

This protocol describes the generation of RA synovial organoids from patient-derived synovial
tissue biopsies.[1][5][6][7]

Materials:

RA synovial tissue biopsy

o RPMI 1640 medium

» Fetal Bovine Serum (FBS)

e Penicillin-Streptomycin solution

o Collagenase, Type |

e DNase |

e Matrigel® or other suitable basement membrane matrix

e Organoid growth medium (DMEM/F12, B27 supplement, N2 supplement, EGF, FGF, Noggin,
R-spondinl)
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e ROCK inhibitor (Y-27632)
Procedure:

» Tissue Collection and Transport: Collect synovial tissue biopsies from RA patients under
sterile conditions. Transport the tissue in RPMI 1640 medium supplemented with 10% FBS
and 1% Penicillin-Streptomycin on ice.

e Tissue Digestion:
o Wash the tissue twice with sterile PBS.
o Mince the tissue into small pieces (1-2 mm3).

o Incubate the minced tissue in a digestion solution containing Collagenase | (1 mg/mL) and
DNase | (100 U/mL) in RPMI 1640 for 1-2 hours at 37°C with gentle agitation.

o Neutralize the enzyme activity by adding an equal volume of RPMI 1640 with 10% FBS.
o Filter the cell suspension through a 70 um cell strainer to remove undigested tissue.

o Centrifuge the cell suspension at 300 x g for 5 minutes and resuspend the cell pellet in
organoid growth medium.

e Organoid Seeding and Culture:
o Count the viable cells using a hemocytometer or automated cell counter.

o Resuspend the cell pellet in Matrigel® at a concentration of 1 x 10"5 to 5 x 10”5 cells per
50 pL of Matrigel®.

o Dispense 50 pL droplets of the cell-Matrigel® suspension into the center of pre-warmed
24-well plates.

o Polymerize the Matrigel® domes by incubating the plate at 37°C for 30 minutes.

o Gently add 500 pL of organoid growth medium supplemented with ROCK inhibitor to each
well.
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o Culture the organoids at 37°C in a humidified incubator with 5% CO2.

o Change the medium every 2-3 days. Organoids should be ready for experiments within 7-
14 days.

Protocol for Methotrexate Hydrate Treatment of RA
Organoids

This protocol outlines the procedure for treating established RA organoids with methotrexate
hydrate.[2]

Materials:

» Established RA synovial organoids in culture
+ Methotrexate hydrate (sterile, stock solution)
¢ Organoid growth medium

Procedure:

o Preparation of Methotrexate Working Solutions: Prepare a series of dilutions of
methotrexate hydrate in organoid growth medium to achieve the desired final
concentrations (e.g., 0.01 uM, 0.1 pM, 1 uM, 10 uM). A vehicle control (medium without
methotrexate) should also be prepared.

o Treatment of Organoids:
o Carefully remove the existing medium from the organoid cultures.

o Add 500 pL of the prepared methotrexate working solutions or vehicle control to the

respective wells.

o Incubate the organoids for the desired treatment duration (e.g., 24, 48, or 72 hours) at
37°C and 5% CO2.

» Sample Collection: Following incubation, collect the culture supernatants for cytokine
analysis and harvest the organoids for cell viability or gene expression analysis.
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Protocol for Cell Viability Assay

This protocol describes the use of a colorimetric assay (e.g., MTT or WST-8) to assess the
viability of RA organoids after methotrexate treatment.

Materials:

Methotrexate-treated and control RA organoids

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) or WST-8 solution

Solubilization buffer (e.g., DMSO or isopropanol with HCI)

Microplate reader

Procedure:

» Reagent Preparation: Prepare the MTT or WST-8 solution according to the manufacturer's
instructions.

e Assay Performance:

[¢]

Remove the culture medium from the organoid wells.

o

Add the MTT or WST-8 reagent diluted in fresh medium to each well.

Incubate for 2-4 hours at 37°C.

[e]

o

If using MTT, add the solubilization buffer and incubate until the formazan crystals are fully
dissolved.

o Data Acquisition: Measure the absorbance at the appropriate wavelength (e.g., 570 nm for
MTT, 450 nm for WST-8) using a microplate reader.

o Data Analysis: Calculate the percentage of cell viability relative to the vehicle-treated control
organoids.

Protocol for Cytokine Analysis
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This protocol outlines the measurement of key pro-inflammatory cytokines in the culture
supernatants of methotrexate-treated RA organoids using an Enzyme-Linked Immunosorbent
Assay (ELISA).

Materials:

o Culture supernatants from methotrexate-treated and control RA organoids
o ELISA Kkits for target cytokines (e.g., IL-6, TNF-a)

e Microplate reader

Procedure:

o Sample Preparation: Centrifuge the collected culture supernatants to remove any cellular
debris.

o ELISA Procedure: Perform the ELISA according to the manufacturer's protocol for the
specific cytokine of interest. This typically involves coating the plate with a capture antibody,
adding the samples and standards, adding a detection antibody, adding a substrate, and
stopping the reaction.

o Data Acquisition: Measure the absorbance at the appropriate wavelength using a microplate
reader.

o Data Analysis: Generate a standard curve from the standards and use it to determine the
concentration of the cytokine in each sample.

Protocol for Gene Expression Analysis

This protocol describes the analysis of gene expression changes in RA organoids following
methotrexate treatment using quantitative real-time PCR (qPCR).

Materials:
o Methotrexate-treated and control RA organoids

e RNA lysis buffer (e.g., TRIzol)
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o RNA extraction kit
o CDNA synthesis kit
e (PCR master mix

o Primers for target genes (e.g., IL6, TNF, MMP3, LBH, CDKN1A, TP53) and a housekeeping
gene (e.g., GAPDH, ACTB)

o Real-time PCR system
Procedure:

e RNA Extraction:

[¢]

Harvest the organoids from the Matrigel® domes. This can be achieved by depolymerizing
the Matrigel® on ice with a cell recovery solution.

[¢]

Lyse the organoids in RNA lysis buffer.

[¢]

Extract total RNA using an RNA extraction kit according to the manufacturer's instructions.

[e]

Assess RNA gquality and quantity using a spectrophotometer.
o CcDNA Synthesis: Synthesize cDNA from the extracted RNA using a cDNA synthesis Kkit.
e gPCR:

o Set up the qPCR reactions with the cDNA, gPCR master mix, and specific primers for the
target and housekeeping genes.

o Run the gPCR reaction in a real-time PCR system.

» Data Analysis: Analyze the gPCR data using the AACt method to determine the relative fold
change in gene expression in the methotrexate-treated organoids compared to the vehicle-
treated controls.

Data Presentation
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The following tables summarize quantitative data on the effects of methotrexate on key

parameters in RA models, primarily derived from studies on fibroblast-like synoviocytes (FLS)

and 3D co-culture systems. These data provide an expected range of outcomes when applying

methotrexate to RA organoid models.

Table 1: Effect of Methotrexate on Cell Viability and Proliferation in RA Models

Methotrexate

Parameter Model System . Observation Reference
Concentration
No significant
. 0.01-10puM _
Cell Viability RA-FLS (4sh) effect on viability  [2]
or apoptosis.
Increased
opulation
Proliferation ) Pop L
RA-FLS In vivo treatment  doubling time in [8]
(PDT)
FLS from MTX-
treated patients.
Inhibited PDGF +
IL-1B induced
Cell Cycle RA-FLS 1uM [9]

increase of FLS
in G2/M phase.

Table 2: Effect of Methotrexate on Cytokine Production in RA Models
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. Methotrexate % Inhibition /
Cytokine Model System . . Reference
Concentration Observation
~9.5% inhibition
RA-FLS & PBMC o
IL-6 0.01 pg/mL (not statistically [4]
co-culture o
significant).
Suppressed
spontaneous and
IL-6 RA-FLS 1 pg/mL _ [10]
induced IL-6
production.
Juvenile RA Significantly
patient blood 10 mg/m2 (in lower production
IL-6 ) [11]
cells (LPS- Vivo) compared to
stimulated) placebo.
RA-FLS & PBMC No significant
TNF-a 0.01 pg/mL o [4]
co-culture inhibition.
RA-FLS & PBMC ~43.7%
IL-1B 0.01 pg/mL o [4]
co-culture inhibition.
RA-FLS & PBMC ~40.6%
IFN-y 0.01 pg/mL L [4]
co-culture inhibition.
Down-regulated
3D Pannus )
expression of
VEGF Model (MH7A & 100 nM (24h) , , [12][13]
pro-angiogenic
EA.hy926 cells)
factors.
Down-regulated
3D Pannus )
expression of
ANG Model (MH7A & 100 nM (24h) [12][13]

EA.hy926 cells)

pro-angiogenic
factors.

Table 3: Effect of Methotrexate on Gene Expression in RA-FLS
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Gene

Methotrexate
Concentration

Fold Change /
Observation

Reference

Collagenase (MMP1)

In vivo treatment

Significantly
decreased expression  [14]

in synovial tissue.

Increased expression

LBH 1uM [2]
by 3.2 + 0.5 fold.
Significantly higher
transcript levels

CDKNI1A (p21) 1uM [9]
compared to
untreated.
Significantly higher
transcript levels

TP53 (p53) 1uM [9]
compared to
untreated.

) N Upregulated (1.79 +

miR-877-3p Not specified [15]
0.46-fold).
Suppressed
spontaneous and

IL6 1 pg/mL [10]
augmented gene
expression.

Pro-inflammatory

mediators (IL1A, Not specified Increased expression.  [16]

CSF2)

Visualizations

Signaling Pathway
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Caption: Adenosine-mediated anti-inflammatory signaling pathway of Methotrexate in RA.

Experimental Workflow
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Caption: Experimental workflow for using Methotrexate in RA organoid models.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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